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Physical & Chemical Properties of Indium
Chloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Indium dichloride

CAS No.: 13465-11-7

Cat. No.: S1510343

The table below summarizes the key physical and chemical properties of indium(III) chloride, which is a

soft, white, and flaky solid [1] [2] [3].

Property Details

Chemical Formula InCls [2] [3]

Molar Mass 221.18 g-mol~* [2] [3]

Appearance White, flaky solid; silvery-white metal in elemental form [1] [2]
Density 3.46 g/lcm3 [2] [3]

Melting Point 586 °C [2]

Boiling Point 800 °C [2]

Crystal Structure Monoclinic, layered structure with octahedrally coordinated In(lll) centers [2] [3]

Oxidation States +1, +2, +3 (only the +3 state is stable in aqueous systems) [1]

Hygroscopicity Very soluble and deliquescent [2]
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Solubility and Stability Data

Indium chloride is highly soluble in water and exhibits stability and reactivity under various conditions, as

summarized in the following table.

Parameter Characteristics & Data

Water 195 g/100 mL (exothermic reaction) [2].

Solubility

Other Soluble in Tetrahydrofuran (THF) and Ethanol [2].

Solvents

Stability Hygroscopic; requires storage in a tightly sealed container under an inert atmosphere
[2] [3].

Reactivity Acts as a Lewis acid, forming complexes with donor ligands (e.g., InCIsL, InClsLz2).

Reacts with chloride ions to form [InCla]~, [InCls]?~, and [InCle]3~ [2].

Applications and Experimental Considerations

Indium chloride is primarily used as a Lewis acid catalyst in organic synthesis, facilitating reactions like
Friedel-Crafts acylations and Diels-Alder reactions [2]. It is valued for its mild reactivity and efficiency, even

in aqueous media [3].

For experimental work, note that InCls is corresive and hygroscopic. It must be handled in an inert, dry

atmosphere (e.g., inside a glovebox) and stored in a tightly sealed container under an inert gas [2] [3].

Handling and Safety

Indium chloride poses specific health hazards and requires careful handling.
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InCI3 Handling

. Precaution: Storage:
Hazard: Corrosive . . : .
Causes severe skin burns - Use persona_ll protective equipment (PPE) - Tightly sealed container
and eye damage - Use in weII—\_/entllated area - Inert atmo_sphere
- Avoid breathing dust/fumes - Dry conditions

Click to download full resolution via product page

Key handling procedures for indium chloride based on GHS hazard statements [3].

Core Properties at a Glance

To summarize, indium chloride is characterized by its high solubility in water, stability as a Lewis acid, and

hygroscopic nature. The following diagram illustrates the relationships between its core properties, handling

requirements, and primary applications.

Hygroscopicity

Lewis Acidity

High Water
Solubility
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Core properties of InCls dictate its handling and enable its key applications.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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